Cas no 55304-10-4 (3-(3-Isopropylphenyl)-1,1-dimethylurea)

55304-10-4 structure
Product Name:3-(3-Isopropylphenyl)-1,1-dimethylurea
CAS No:55304-10-4
Molecular Formula:C12H18N2O
Molecular Weight:206.28412
CID:1078372
PubChem ID:15239457
3-(3-Isopropylphenyl)-1,1-dimethylurea Properties
Names and Identifiers
-
- 3-(3-Isopropylphenyl)-1,1-dimethylurea
- 1,1-dimethyl-3-(3-propan-2-ylphenyl)urea
- 55304-10-4
- SCHEMBL9292136
- N,N-Dimethyl-N'-[3-(propan-2-yl)phenyl]urea
- Urea, N,N-dimethyl-N'-[3-(1-methylethyl)phenyl]-
- DB-314490
- DTXSID80570377
-
- InChIKey: QWZWEJVCSVTACA-UHFFFAOYSA-N
- Inchi: InChI=1S/C12H18N2O/c1-9(2)10-6-5-7-11(8-10)13-12(15)14(3)4/h5-9H,1-4H3,(H,13,15)
- SMILES: CC(C)C1=CC(=CC=C1)NC(=O)N(C)C
Computed Properties
- Exact Mass: 206.14204
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 2
- Monoisotopic Mass: 206.141913202g/mol
- Heavy Atom Count: 15
- Complexity: 214
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.7
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34
3-(3-Isopropylphenyl)-1,1-dimethylurea Suppliers
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(CAS:55304-10-4)
MR./MRS.:WANG JING LI
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3-(3-Isopropylphenyl)-1,1-dimethylurea Related Literature
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Tingting Lu,Wenfu Yan,Xiaolin Luo,Yueqiao Hu,Jiale Guo,Zhan Yu,Zhen Zhao,Shujiang Ding Green Chem., 2022,24, 4778-4782
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3. Back cover
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Mona A. Mohamed,Shimaa A. Atty,Hanan A. Merey,Taghreed A. Fattah,Christopher W. Foster,Craig E. Banks Analyst, 2017,142, 3674-3679
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Cees J. M. van Rijn,Maarten A. Jongsma RSC Adv., 2016,6, 17759-17771
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